Cas no 835627-67-3 (1H-Benzimidazole-1-ethanol, 2,5-dimethyl-6-nitro-)

• Product name: 1H-Benzimidazole-1-ethanol, 2,5-dimethyl-6-nitro-
• CAS No: 835627-67-3
• MF: C₁₁H₁₃N₃O₃
• MW: 235.239222288132
• CID: 669087
• PubChem ID: 71415064

1H-Benzimidazole-1-ethanol, 2,5-dimethyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-ethanol, 2,5-dimethyl-6-nitro-
• 2-(2,5-dimethyl-6-nitrobenzimidazol-1-yl)ethanol
• DTXSID80834486
• 2-(2,5-Dimethyl-6-nitro-1H-benzimidazol-1-yl)ethan-1-ol
• 835627-67-3

• Inchi： InChI=1S/C11H13N3O3/c1-7-5-9-11(6-10(7)14(16)17)13(3-4-15)8(2)12-9/h5-6,15H,3-4H2,1-2H3
• InChI Key： JIVIXQKTVXCVKX-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1[N+](=O)[O-])N(C(=N2)C)CCO

Computed Properties

• Exact Mass: 235.09569129g/mol
• Monoisotopic Mass: 235.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.9Ų
• XLogP3: 1.3